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Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B107630 Get Quote

Essential Safety and Handling Guide for
Diammonium Adipate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Diammonium adipate in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

use of this compound.

Chemical Identification and Properties

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b107630?utm_src=pdf-interest
https://www.benchchem.com/product/b107630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Name Diammonium adipate

Synonyms

Ammonium adipate,

Hexanedioic acid diammonium

salt

CAS Number 3385-41-9

Molecular Formula C6H16N2O4

Molecular Weight 180.20 g/mol

Appearance
White to practically white

crystalline powder

Solubility Soluble in water

Melting Point 180 to 183°C

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling Diammonium adipate.
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PPE Category Item
Specifications and
Remarks

Hand Protection Chemical-resistant gloves

Wear protective gloves. Nitrile,

neoprene, or other suitable

materials are recommended.

Gloves must be inspected prior

to use.

Eye Protection Safety glasses or goggles

Wear chemical goggles or

safety glasses with side-

shields.

Skin and Body Protection Protective clothing

Wear suitable protective

clothing, such as a lab coat or

coveralls.

Respiratory Protection Approved respirator

In case of inadequate

ventilation or dust formation,

wear an approved mask or

respirator.

Handling and Storage Procedures
Safe Handling:

Avoid contact with skin and eyes.

Do not breathe in dust, vapors, or mist.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Keep away from heat, sparks, and open flames.

Storage:
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Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Protect from sunlight and moisture.

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

you feel unwell.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Call a poison center or doctor if you feel unwell.

Fire Fighting:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, foam, or water spray.

Hazards: Containers may explode when heated. Fire may produce irritating, corrosive,

and/or toxic gases, including carbon oxides and nitrogen oxides.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.

Accidental Release and Disposal Plan
Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Avoid release into the

environment.

Absorb: For spills, use an inert, non-combustible absorbent material such as sand, earth, or

vermiculite. For dry spills, sweep up the material.

Collect: Use a shovel to place the material into a suitable container for waste disposal.

Clean: Finish cleaning the contaminated surface by spreading water and allowing it to be

collected for disposal as per local regulations.

Waste Disposal:

Dispose of the substance and its container in accordance with all applicable local, state, and

federal regulations.

The material may be sent to a licensed chemical destruction plant or disposed of through

controlled incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, or soil with the waste material. Do not discharge into

sewer systems.

Diagram: Spill Response Workflow
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Caption: Workflow for managing a Diammonium adipate spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b107630?utm_src=pdf-body-img
https://www.benchchem.com/product/b107630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling
Diammonium adipate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107630#personal-protective-equipment-for-handling-
diammonium-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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